molecular formula C14H17NO B8561984 7-pyrrolidin-1-yl-3,4-dihydro-2H-naphthalen-1-one

7-pyrrolidin-1-yl-3,4-dihydro-2H-naphthalen-1-one

Cat. No.: B8561984
M. Wt: 215.29 g/mol
InChI Key: FDGZWWTVOHYPFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-pyrrolidin-1-yl-3,4-dihydro-2H-naphthalen-1-one is a useful research compound. Its molecular formula is C14H17NO and its molecular weight is 215.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H17NO

Molecular Weight

215.29 g/mol

IUPAC Name

7-pyrrolidin-1-yl-3,4-dihydro-2H-naphthalen-1-one

InChI

InChI=1S/C14H17NO/c16-14-5-3-4-11-6-7-12(10-13(11)14)15-8-1-2-9-15/h6-7,10H,1-5,8-9H2

InChI Key

FDGZWWTVOHYPFJ-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C1)C2=CC3=C(CCCC3=O)C=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A dry flask is charged with 7-bromo-3,4-dihydro-2H-naphthalen-1-one (CAS#32281-97-3, 0.102 g, 0.454 mmol), pyrrolidine (0.065 g, 0.909 mmol), 2-(di-t-butylphosphino)-biphenyl (0.020 g, 0.067 mmol), sodium tert-butoxide (0.087 g, 0.905 mmol) and toluene (3 mL). The flask is evacuated and filled with nitrogen three times. Pd2(dba)3 (0.041 g, 0.045 mmol) is added and the mixture is heated to reflux for 3 hours, whereupon the mixture is cooled to room temperature, diluted with dichloromethane and washed with water. The organic phase is dried over sodium sulfate and concentrated. The resulting residue is purified by silica gel chromatography (elution with hexanes-ethyl acetate mixtures) to give 7-pyrrolidin-1-yl-3,4-dihydro-2H-naphthalen-1-one; 1H NMR (400 MHz, CDCl3) δ ppm 1.99-2.03 (m, 4 H), 2.06-2.14 (m, 2 H), 2.60-2.65 (m, 2 H), 2.87 (t, J=6.1 Hz, 2 H), 3.28-3.35 (m, 4 H), 6.75 (dd, J=8.3, 2.8 Hz, 1 H), 7.12 (d, J=8.3 Hz, 1 H), 7.19 (d, J=2.8 Hz, 1 H).
Quantity
0.102 g
Type
reactant
Reaction Step One
Quantity
0.065 g
Type
reactant
Reaction Step One
Quantity
0.02 g
Type
reactant
Reaction Step One
Quantity
0.087 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
0.041 g
Type
catalyst
Reaction Step Three

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